6-Chloro-1-o-tolylphthalazine

• Molecular Formula: C15H11ClN2
• Molecular Weight: 254.71 g/mol
• IUPAC Name: 6-chloro-1-(2-methylphenyl)phthalazine
• InChI: InChI=1S/C15H11ClN2/c1-10-4-2-3-5-13(10)15-14-7-6-12(16)8-11(14)9-17-18-15/h2-9H,1H3
• InChI Key: RSNWUWBDXSKQMN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=C3C=CC(=CC3=CN=N2)Cl

Description

6-Chloro-1-o-tolylphthalazine is a useful research compound. Its molecular formula is C15H11ClN2 and its molecular weight is 254.71 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 1,6-dichlorophthalazine (1.04 g, 5.21 mmol), tetrakis(triphenylphosphine)palldium (0.30 g, 0.26 mmol), o-tolylboronic acid (0.57 g, 4.2 mmol) in 2 N aq. sodium carbonate (5 mL), 1,4-dioxane (5 mL) and ethanol (2.5 mL) was heated in a Personal Chemistry microwave at 78° C. for 45 min. The mixture was treated with 1 N sodium hydroxide (10 mL), extracted with ethyl acetate (2×35 mL). The combined ethyl acetate layers were dried and concentrated. Purification on an ISCO column (40 g, eluted with 30-75% ethyl acetate in hexanes) provided 6-chloro-1-o-tolylphthalazine as a brown amorphous solid. MS (ESI, pos. ion.) m/z: 255 (M+1).